Cas no 1119392-02-7 (4-Imino-6-(1-naphthyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione)

• Product Name: 4-Imino-6-(1-naphthyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
• CAS No: 1119392-02-7
• MF: C₂₂H₁₅N₅O₂
• MW: 381.386803865433
• MDL: MFCD03001985
• CID: 5186278
• Update Time: 2026-03-05

4-Imino-6-(1-naphthyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione Chemical and Physical Properties

Names and Identifiers

• 4-IMINO-6-(1-NAPHTHYL)-3-PHENYL-1,3,7-TRIHYDRO-5,7-DIAZAQUINAZOLINE-2,8-DIONE
• 4-amino-6-naphthalen-1-yl-3-phenyl-7H-pyrimido[5,4-d]pyrimidine-2,8-dione
• 4-imino-6-(naphthalen-1-yl)-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
• QQJLVXKPKZNTSU-UHFFFAOYSA-N
• 4-Imino-6-(1-naphthyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione

• MDL： MFCD03001985
• Inchi： 1S/C22H15N5O2/c23-19-17-18(25-22(29)27(19)14-9-2-1-3-10-14)21(28)26-20(24-17)16-12-6-8-13-7-4-5-11-15(13)16/h1-12H,23H2,(H,24,26,28)
• InChI Key： KBBBFAIRFGKMTG-UHFFFAOYSA-N
• SMILES： O=C1C2C(=C(N)N(C(N=2)=O)C2C=CC=CC=2)N=C(C2=CC=CC3C=CC=CC2=3)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 808
• XLogP3: 2.9
• Topological Polar Surface Area: 100